Cas no 1354952-74-1 (2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate)

• Product Name: 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate
• CAS No: 1354952-74-1
• MF: C₁₃H₁₆F₃NO₄S
• MW: 339.330653190613
• CID: 5053472
• Update Time: 2025-05-18

2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate
• 2,2,2-trifluoroethyl N-[3-(phenylmethane)sulfonylpropyl]carbamate
• NE55430
• 2,2,2-Trifluoroethyl (3-(benzylsulfonyl)propyl)carbamate
• 2,2,2-trifluoroethyl N-(3-benzylsulfonylpropyl)carbamate
• 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate

• Inchi： 1S/C13H16F3NO4S/c14-13(15,16)10-21-12(18)17-7-4-8-22(19,20)9-11-5-2-1-3-6-11/h1-3,5-6H,4,7-10H2,(H,17,18)
• InChI Key： PWUAXEBXTLRCAJ-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CCCNC(=O)OCC(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 439
• XLogP3: 2.3
• Topological Polar Surface Area: 80.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate

Professional Introduction to 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate (CAS No. 1354952-74-1) in Modern Chemical and Pharmaceutical Research

2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate, identified by the chemical abstracts service number 1354952-74-1, represents a compound of significant interest in the realm of advanced chemical synthesis and pharmaceutical innovation. This organofluorine derivative, characterized by its trifluoromethyl and phenylmethanesulfonyl substituents, has garnered attention due to its versatile structural features and potential applications in drug development. The unique combination of these functional groups imparts distinct chemical properties that make it a valuable candidate for exploring novel therapeutic strategies.

The trifluoroethyl moiety, a hallmark of many fluorinated compounds, contributes to enhanced metabolic stability and lipophilicity in molecules designed for biological activity. This property is particularly advantageous in medicinal chemistry, where improving pharmacokinetic profiles often translates to better drug efficacy and patient compliance. In contrast, the N-(3-phenylmethanesulfonylpropyl) part of the molecule introduces rigidity and electronic diversity, which can be strategically exploited to modulate binding interactions with biological targets. Such structural elements are frequently employed in the design of small-molecule inhibitors and modulators.

Recent advancements in computational chemistry have enabled more precise modeling of how such compounds interact with biological systems. The incorporation of fluorine atoms into pharmaceutical candidates has been well-documented for their ability to influence both physical properties and biological responses. For instance, fluorine substitution can alter electron density distribution, enhancing binding affinity or selectivity. The phenylmethanesulfonyl group further adds complexity by serving as a hydrogen bond acceptor or an aromatic stacking interaction partner, which is critical for optimizing receptor binding.

In the context of current research, 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate (CAS No. 1354952-74-1) may find utility in programs targeting enzyme inhibition or receptor modulation. Fluorinated carbamates have been explored as intermediates in the synthesis of kinase inhibitors and other enzyme-targeted therapies due to their stability under physiological conditions and their capacity to engage with hydrophobic pockets within protein active sites. The presence of both fluorine and sulfonyl groups suggests potential interactions with a wide range of biological targets, making this compound a promising scaffold for further derivatization.

The pharmaceutical industry has increasingly relied on fluorinated compounds due to their favorable pharmacological profiles. For example, drugs like oseltamivir (Tamiflu), which contains a fluorine atom to improve metabolic stability, exemplify the success of fluorine chemistry in drug development. Similarly, 2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate could serve as a building block for novel therapeutics aimed at treating inflammatory diseases or cancers by targeting specific signaling pathways.

From a synthetic perspective, the preparation of this compound involves sophisticated methodologies that leverage modern fluorination techniques. The introduction of the trifluoromethyl group is typically achieved through electrophilic or nucleophilic substitution reactions on suitable precursors. Meanwhile, the sulfonylation step requires careful control over reaction conditions to ensure high yields and purity. Advances in catalytic systems have made such transformations more efficient and environmentally benign, aligning with green chemistry principles.

The potential applications of this compound extend beyond traditional pharmaceuticals into agrochemicals and specialty materials. Fluorinated carbamates exhibit unique properties that make them suitable for use as stabilizers or additives in industrial processes. Additionally, their structural versatility allows for modifications that could yield derivatives with tailored functionalities for specific applications.

In conclusion,2,2,2-Trifluoroethyl N-(3-phenylmethanesulfonylpropyl)carbamate (CAS No. 1354952-74-1) stands as an exemplar of how structural complexity can be leveraged to develop innovative chemical entities with broad utility. Its combination of fluorinated and sulfonylated moieties positions it as a valuable asset in medicinal chemistry libraries designed for high-throughput screening and rational drug design initiatives aimed at addressing unmet medical needs.